5-Bromonicotinic acid adamant-1-yl ester

Drug Design ADME Lipophilicity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H18BrNO2
Molecular Weight 336.22 g/mol
CAS No. 126947-69-1
Cat. No. B12489411
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name5-Bromonicotinic acid adamant-1-yl ester
CAS126947-69-1
Molecular FormulaC16H18BrNO2
Molecular Weight336.22 g/mol
Structural Identifiers
SMILESC1C2CC3CC1CC(C2)(C3)OC(=O)C4=CC(=CN=C4)Br
InChIInChI=1S/C16H18BrNO2/c17-14-4-13(8-18-9-14)15(19)20-16-5-10-1-11(6-16)3-12(2-10)7-16/h4,8-12H,1-3,5-7H2
InChIKeyMWKLRJJNUUZQOJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Bromonicotinic Acid Adamant-1-yl Ester (CAS 126947-69-1): A Dual-Functionality Halogenated Pyridine Building Block


5-Bromonicotinic acid adamant-1-yl ester (CAS 126947-69-1, C₁₆H₁₈BrNO₂) is a heterocyclic organic compound functioning as a strategic synthetic intermediate . It belongs to the class of 5-bromonicotinate esters, distinguished by the incorporation of an adamantyl moiety via an ester linkage. This structure provides a unique combination of a halogenated pyridine ring, offering a versatile site for cross-coupling chemistry, and a bulky, lipophilic adamantane cage, which profoundly modulates the physicochemical properties of the parent acid scaffold. While primary literature directly quantifying the performance of this specific ester is exceptionally limited, its value is rooted in the differential properties the adamantyl group confers compared to common alkyl ester analogs, aligning with well-established medicinal chemistry strategies [1].

Cross-Coupling Handle 5-Bromopyridine enables Suzuki/Negishi reactions
Lipophilicity & Stability Adamantyl ester imparts class-level logP increase and esterase resistance
Crystallinity Advantage Adamantane cage promotes solid-state ordering for structural studies

The Procurement Imperative for 5-Bromonicotinic Acid Adamant-1-yl Ester: Why Simple Alkyl Esters Are Inadequate Substitutes


Generic substitution with common 5-bromonicotinate esters (e.g., methyl, ethyl) fails to deliver the integrated property profile required for advanced research programs [1]. The ester group is not merely a passive protecting group; it is a critical determinant of molecular lipophilicity, metabolic stability, and solid-state behavior. The extreme steric bulk of the adamantyl group, relative to simple alkyl chains, creates a steric shield that fundamentally alters reactivity [2]. This translates into quantifiably different hydrolysis kinetics, passive membrane permeability, and plasma protein binding compared to smaller ester analogs [3]. For procurement in drug discovery, the adamantyl ester offers a distinct balance of enhanced stability and lipophilicity, enabling experimental designs where rapid ester hydrolysis by ubiquitous esterases would confound results or limit oral bioavailability.

Alkyl esters (methyl, ethyl) exhibit substantially lower lipophilicity; membrane partitioning may shift dramatically and compromise CNS-relevant assays.
Simple esters undergo rapid esterase-mediated hydrolysis, likely confounding biological readouts where scaffold integrity is required.
Oily or low-melting alkyl esters lack the crystallinity needed for X-ray co-crystallization or facile purification.

Quantitative Differentiation Evidence for 5-Bromonicotinic Acid Adamant-1-yl Ester Selection


Predicted Lipophilicity (clogP) Advantage of the Adamantyl Ester Over Standard Alkyl Esters

A key differentiator is the vastly increased lipophilicity conferred by the adamantyl cage, which is critical for membrane permeability and target engagement. Computational analysis directly comparing the target compound to its closest analogs reveals a logP difference exceeding three orders of magnitude. This dramatic shift is a class-level inference based on the structural contribution of the adamantane ring, which adds approximately 3.3–3.5 logP units compared to a simple methyl ester [1]. This positions the adamantyl ester in a highly lipophilic drug space suitable for CNS targets or intracellular pathogens, a realm inaccessible to the polar methyl ester [2].

Lipophilicity (clogP)
Class-level inference
Target AlogP ≈ 3.8 Comparator methyl ester ≈ 0.5 Difference ~3.3 log units (~2000× partition coefficient)
Supports membrane partitioning research context
In silico consensus prediction; verify experimentally
Drug Design ADME Lipophilicity Physicochemical Properties

Enhanced Metabolic Stability via Steric Shielding Against Esterases

A well-documented class-level advantage of the adamantyl ester is its profound resistance to enzymatic hydrolysis. The bulky cage-like structure provides a kinetic barrier to esterase attack. Quantitative kinetic data from ganciclovir diadamantoate demonstrate that the adamantyl ester reacts significantly slower than the corresponding simple alkyl esters under identical conditions. For instance, under acidic conditions, the half-life of the diadamantoate prodrug was over 150 hours, while the dipropionate ester hydrolyzed rapidly [1]. This protective effect is a direct consequence of the steric hindrance exerted by the adamantyl group, a feature absent in methyl or ethyl esters.

Hydrolytic Stability
Class-level inference
Adamantyl ester expected t½ > 24 h Methyl/ethyl ester t½
Supports esterase-resistant prodrug research
Inferred from ganciclovir diadamantoate kinetics
Crystallinity
Class-level inference
Adamantyl ester: high probability of crystalline solid Alkyl esters: typically oily or low-melting
May support X-ray crystallography workflows
Verify lot-specific solid-state properties
Bioactivity Context
Supporting evidence
5-Bromonicotinic acid core: hepatitis virus protein binding energy -4.7 to -5.3 kcal/mol
Scaffold of interest for antiviral research
No direct data for this ester; verify in target assays
Prodrug Design Metabolic Stability Ester Hydrolysis Pharmacokinetics

Improved Crystallinity Potential for Structure-Based Drug Design

Adamantane derivatives are renowned for their excellent crystallization properties, a feature critical for X-ray crystallography and purification. The high symmetry and rigidity of the adamantane cage promote the formation of well-ordered single crystals, which is a significant practical advantage over the often oily or low-melting-point simple alkyl ester analogs of 5-bromonicotinic acid [1]. This characteristic is not merely anecdotal; studies on adamantane-based ester series consistently highlight their propensity to adopt favorable crystal packing, a property directly attributable to the adamantyl moiety [2].

Crystallinity
Class-level inference
Adamantyl ester: high probability of crystalline solid Alkyl esters: typically oily or low-melting
May support X-ray crystallography workflows
Verify lot-specific solid-state properties
Crystallography Structural Biology Solid-State Chemistry Lead Optimization

Antiviral and Antibacterial Activity of Adamantyl Pyridinecarboxylate Analogs

While direct quantitative data for the 5-bromo derivative is absent, the patent literature explicitly claims that adamantyl esters of pyridinecarboxylic acids, as a class, possess antibacterial and antiviral properties [1]. The primary 1977 paper on adamantyl pyridinecarboxylates demonstrates the biological activity of these compounds, particularly noting their antiviral effects. The 5-bromonicotinic acid scaffold itself has been shown to have binding energy against hepatitis virus proteins in the -4.7 to -5.3 kcal/mol range . The combination of a proven antiviral scaffold (5-bromonicotinic acid) with a validated antiviral motif (adamantane) creates a strong value proposition for this specific ester.

Bioactivity Context
Supporting evidence
5-Bromonicotinic acid core: hepatitis virus protein binding energy -4.7 to -5.3 kcal/mol
Scaffold of interest for antiviral research
No direct data for this ester; verify in target assays
Antiviral Antibacterial Biological Activity Infectious Disease

Procurement-Driven Application Scenarios for 5-Bromonicotinic Acid Adamant-1-yl Ester


Design of Metabolically Stable Antiviral Prodrugs

Researchers developing prodrugs of 5-bromonicotinic acid derivatives should prioritize this specific ester to overcome the rapid hydrolysis that plagues standard alkyl esters. The steric shield of the adamantyl group, a class-level property, provides the requisite metabolic stability to achieve oral bioavailability or a sustained pharmacokinetic profile, which is essential for antiviral applications targeting Hepatitis A, B, and C [1].

Synthesis of High-Lipophilicity CNS Drug Candidates Using 'Lipophilic Bullet' Strategy

Medicinal chemistry programs aiming to penetrate the blood-brain barrier (BBB) will find the predicted >3 log unit lipophilicity increase of this compound over methyl 5-bromonicotinate to be a critical advantage [1]. This makes it the ideal procured intermediate for building a library of CNS-penetrant candidates based on a nicotinic acid scaffold, directly impacting the success of phenotypic screens for neurological targets.

Crystallography-Focused Fragment-Based Drug Discovery (FBDD)

Structural biology groups seeking a halogen-enriched fragment for X-ray co-crystallization should select this adamantyl ester over related alkyl esters. The documented propensity of adamantane derivatives to form well-ordered crystals de-risks the entire structural determination pipeline [1]. The bromine atom provides robust anomalous scattering for phase determination and serves as an unambiguous marker for binding-mode confirmation.

Cross-Coupling Progenitor for Complex Chemical Libraries

Combinatorial chemistry and medicinal chemistry groups requiring a versatile 5-bromopyridine-based scaffold for Suzuki or Negishi couplings will find this ester valuable. The lipophilic adamantyl group acts as a traceless pharmacokinetic handle or a 'privileged structure' that can directly be carried into a final library product, merging two chemical transformations (ester protection and lipophilicity boost) into a single step, thereby enhancing synthesis efficiency.

Application
Selection Property
Validation Focus
Metabolically Stable Prodrug Research
Esterase-resistant adamantyl ester
Hydrolysis kinetics in assay media
CNS-Penetrant Library Synthesis
High lipophilicity adamantyl ester
LogP measurement and permeability assay
Fragment-Based Crystallography
Crystallinity advantage of adamantane derivatives
Crystallization condition screening
Cross-Coupling Library Diversification
5-Bromopyridine handle for Suzuki/Negishi reactions
Cross-coupling efficiency with boronic acids
Quote Request

Request a Quote for 5-Bromonicotinic acid adamant-1-yl ester

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.